Cas no 1261898-97-8 (3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid)

3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid is a fluorinated aromatic compound featuring both hydroxyl and carboxylic acid functional groups. Its structural design, incorporating a trifluoromethyl and fluoro substituent on the phenyl ring, enhances its electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The presence of the hydroxybenzoic acid moiety offers reactivity for further derivatization, while the fluorine atoms improve metabolic stability and lipophilicity. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, where its unique substitution pattern can influence binding affinity and selectivity. Its well-defined structure ensures consistency in synthetic applications.
3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid structure
1261898-97-8 structure
Product Name:3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid
CAS No:1261898-97-8
MF:C14H8F4O3
MW:300.205138206482
MDL:MFCD18322494
CID:2762124
PubChem ID:53228313
Update Time:2025-11-06

3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95%
    • 3-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)-5-HYDROXYBENZOIC ACID
    • 1261898-97-8
    • 4'-Fluoro-5-hydroxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
    • DTXSID50691846
    • MFCD18322494
    • 3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid
    • MDL: MFCD18322494
    • Inchi: 1S/C14H8F4O3/c15-12-2-1-7(6-11(12)14(16,17)18)8-3-9(13(20)21)5-10(19)4-8/h1-6,19H,(H,20,21)
    • InChI Key: BYEUUNNFCDYEAN-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C(F)(F)F)C1C=C(C=C(C(=O)O)C=1)O

Computed Properties

  • Exact Mass: 300.04095676Da
  • Monoisotopic Mass: 300.04095676Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 57.5Ų

3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329771-5 g
3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95%; .
1261898-97-8 95%
5g
€1159.00 2023-04-26
abcr
AB329771-5g
3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid, 95%; .
1261898-97-8 95%
5g
€1159.00 2025-04-21

Additional information on 3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid

Comprehensive Overview of 3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid (CAS No. 1261898-97-8)

3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid (CAS No. 1261898-97-8) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the 4-fluoro-3-trifluoromethylphenyl and 5-hydroxybenzoic acid moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in modulating enzyme activity and receptor binding, particularly in the context of inflammation and metabolic disorders.

The compound's CAS No. 1261898-97-8 is frequently searched in scientific databases, reflecting its growing importance in drug discovery. Recent studies highlight its utility in designing selective kinase inhibitors, a hot topic in oncology research. With the rise of personalized medicine, the demand for structurally diverse building blocks like 3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid has surged, as they enable the fine-tuning of drug properties such as solubility and metabolic stability.

From a synthetic chemistry perspective, the trifluoromethyl group in this compound enhances lipophilicity, a critical factor in optimizing drug membrane permeability. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are prioritized for their ability to improve pharmacokinetic profiles. The hydroxybenzoic acid segment further contributes to hydrogen bonding interactions, making it a versatile scaffold for fragment-based drug design.

Environmental and regulatory considerations are also driving interest in CAS 1261898-97-8. As sustainability becomes a key focus in chemical manufacturing, researchers are exploring greener synthetic routes for fluorinated compounds like this one. Questions about its biodegradability and eco-toxicity frequently appear in academic forums, underscoring the need for comprehensive lifecycle assessments.

In material science, derivatives of 3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid have shown promise in liquid crystal formulations, where the fluoroaromatic core improves thermal stability. This dual applicability in pharmaceuticals and advanced materials makes it a compelling subject for interdisciplinary research, often searched alongside terms like "fluorinated LC materials" or "aromatic carboxylic acid applications".

Analytical challenges associated with this compound, such as HPLC method development for its quantification, are another area of active discussion. Laboratories frequently seek protocols for separating it from complex matrices, reflecting practical industrial needs. The presence of both hydrophilic (hydroxy) and lipophilic (trifluoromethyl) groups creates unique chromatographic behaviors that intrigue separation scientists.

Patent landscapes reveal increasing claims involving 1261898-97-8, particularly in combination with biologics for targeted therapies. This trend mirrors broader industry shifts toward hybrid small-molecule/biologic treatments, where compounds with precise fluorine positioning play pivotal roles in enhancing binding specificity while minimizing off-target effects.

Emerging computational chemistry approaches, including quantum mechanical modeling of its conformational preferences, are shedding new light on structure-activity relationships. Such studies often appear in searches related to "DFT calculations for fluorophenols", demonstrating how fundamental research intersects with applied science for this molecule.

The compound's stability under various pH conditions is another frequently queried aspect, especially for formulation scientists working on oral dosage forms. Its acid-base properties, dictated by the carboxylic acid and phenolic hydroxyl groups, present both challenges and opportunities in drug delivery system design.

As regulatory agencies worldwide emphasize genotoxic impurity control, the synthetic pathways to produce 3-(4-Fluoro-3-trifluoromethylphenyl)-5-hydroxybenzoic acid are being scrutinized for potential mutagenic byproducts. This has led to revised manufacturing guidelines that appear in current Good Manufacturing Practice (cGMP) documentation searches.

In summary, CAS 1261898-97-8 represents a multifaceted compound whose importance spans drug development, materials engineering, and environmental chemistry. Its structural complexity continues to inspire innovative applications while posing interesting scientific questions that resonate across multiple research domains.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.